Cas no 172299-73-9 (Cyclohexanecarboxylic acid, 1-amino-3-hydroxy-, cis- (9CI))

• Product Name: Cyclohexanecarboxylic acid, 1-amino-3-hydroxy-, cis- (9CI)
• CAS No: 172299-73-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 111479
• Update Time: 2023-04-01

Cyclohexanecarboxylic acid, 1-amino-3-hydroxy-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-amino-3-hydroxy-, cis- (9CI)
• Cyclohexanecarboxylic acid, 1-amino-3-hydroxy-, cis- (9CI)

• Inchi： 1S/C7H13NO3/c8-7(6(10)11)3-1-2-5(9)4-7/h5,9H,1-4,8H2,(H,10,11)/t5-,7-/m0/s1
• InChI Key： ODZYZYFJAZIHNM-FSPLSTOPSA-N
• SMILES： [C@]1(N)(C(O)=O)CCC[C@H](O)C1

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2